Cas no 885954-06-3 (pentafluorobenzene-1-carboximidamide)

pentafluorobenzene-1-carboximidamide structure
885954-06-3 structure
Product Name:pentafluorobenzene-1-carboximidamide
CAS No:885954-06-3
MF:C7H3F5N2
MW:210.104138612747
MDL:MFCD05663367
CID:1929228
PubChem ID:4450334
Update Time:2025-04-21

pentafluorobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,5,6-Pentafluorobenzenecarboximidamide
    • 2,3,4,5,6-PENTAFLUORO-BENZAMIDINE
    • 2,3,4,5,6-Pentafluoro-Benzamidine Hydrochloride
    • pentafluorobenzene-1-carboximidamide
    • SB39590
    • 885954-06-3
    • DB-260263
    • C7H3F5N2
    • DTXSID80403419
    • 2,3,4,5,6-Pentafluorobenzimidamide
    • EN300-1850757
    • MDL: MFCD05663367
    • Inchi: 1S/C7H3F5N2/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10/h(H3,13,14)
    • InChI Key: FIXVRHAXWQPALT-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1C(=N)N)F)F)F)F

Computed Properties

  • Exact Mass: 210.02163891Da
  • Monoisotopic Mass: 210.02163891Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 49.9Ų

pentafluorobenzene-1-carboximidamide Pricemore >>

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